Cas no 1804896-67-0 (5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804896-67-0
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• MDL: MFCD28738216
• CID: 5181900
• PubChem ID: 129359545
• Update Time: 2026-03-05

5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine
• Pyridine, 5-bromo-2-(difluoromethoxy)-3-(trifluoromethyl)-

• MDL： MFCD28738216
• Inchi： 1S/C7H3BrF5NO/c8-3-1-4(7(11,12)13)5(14-2-3)15-6(9)10/h1-2,6H
• InChI Key： AIWJMUAHLWLFRM-UHFFFAOYSA-N
• SMILES： C1(OC(F)F)=NC=C(Br)C=C1C(F)(F)F

Additional information on 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine

5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine, also known by its CAS number 1804896-67-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are aromatic heterocycles with a six-membered ring containing one nitrogen atom. The presence of bromine, difluoromethoxy, and trifluoromethyl groups in its structure imparts unique chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, reducing production time and minimizing environmental impact.

5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine exhibits remarkable stability under various chemical conditions due to the electron-withdrawing effects of its substituents. The bromine atom at position 5 contributes to its reactivity in nucleophilic aromatic substitution reactions, while the difluoromethoxy group at position 2 enhances its solubility in polar solvents. The trifluoromethyl group at position 3 further stabilizes the molecule by delocalizing electron density through resonance effects.

In terms of applications, this compound has found extensive use in the development of agrochemicals and pharmaceuticals. Its role as an intermediate in the synthesis of herbicides and insecticides has been well-documented. Recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery. For instance, researchers have demonstrated that derivatives of 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine exhibit cytotoxic activity against various cancer cell lines, suggesting its potential as an anti-tumor agent.

The pharmacokinetic properties of 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine have been investigated in preclinical models, revealing favorable absorption and distribution profiles. These findings underscore its suitability for further development as a therapeutic agent. Additionally, the compound has shown promise in combating multi-drug resistant bacterial strains, highlighting its potential as an antimicrobial agent.

In conclusion, 5-Bromo-2-(difluoromethoxy)-3-(trifluoromethyl)pyridine, with its unique structural features and versatile chemical properties, continues to be a focal point in scientific research. Its applications span across agrochemistry, pharmacology, and materials science, making it a valuable asset for both academic and industrial endeavors. As ongoing research unravels new insights into its biological activities and synthetic capabilities, this compound is poised to play an even more significant role in advancing modern medicine and agriculture.